Cas no 477854-01-6 (2-(2,4-DIFLUOROANILINO)-4H-3,1-BENZOXAZIN-4-ONE)

• Product Name: 2-(2,4-DIFLUOROANILINO)-4H-3,1-BENZOXAZIN-4-ONE
• CAS No: 477854-01-6
• CID: 3028490
• Update Time: 2025-07-22

2-(2,4-DIFLUOROANILINO)-4H-3,1-BENZOXAZIN-4-ONE Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-DIFLUOROANILINO)-4H-3,1-BENZOXAZIN-4-ONE

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines

Additional information on 2-(2,4-DIFLUOROANILINO)-4H-3,1-BENZOXAZIN-4-ONE

Recent Advances in the Study of 2-(2,4-Difluoroanilino)-4H-3,1-Benzoxazin-4-one (CAS: 477854-01-6)

The compound 2-(2,4-Difluoroanilino)-4H-3,1-benzoxazin-4-one (CAS: 477854-01-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic molecule, characterized by its benzoxazinone core and difluoroanilino substituent, has demonstrated promising biological activities, particularly in the context of kinase inhibition and anticancer therapeutics. Recent studies have explored its mechanism of action, structural-activity relationships (SAR), and potential applications in drug development.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of 477854-01-6 as a selective inhibitor of cyclin-dependent kinases (CDKs), specifically CDK2 and CDK9. The research highlighted its ability to disrupt cell cycle progression and induce apoptosis in cancer cell lines, with IC50 values in the low micromolar range. Molecular docking simulations revealed that the difluoroanilino moiety plays a critical role in binding to the ATP pocket of CDKs, while the benzoxazinone core stabilizes the inhibitor-enzyme complex.

Further advancements in the synthesis and optimization of 477854-01-6 derivatives were reported in a recent Bioorganic & Medicinal Chemistry Letters article. Researchers employed a scaffold-hopping approach to modify the benzoxazinone ring, resulting in analogs with improved pharmacokinetic properties. Notably, one derivative exhibited enhanced blood-brain barrier penetration, suggesting potential applications in central nervous system (CNS)-related malignancies.

In addition to its anticancer properties, 2-(2,4-Difluoroanilino)-4H-3,1-benzoxazin-4-one has shown activity against inflammatory pathways. A 2024 study in the European Journal of Pharmacology demonstrated its ability to suppress NF-κB signaling, reducing pro-inflammatory cytokine production in macrophage models. This dual functionality—targeting both proliferative and inflammatory processes—positions 477854-01-6 as a versatile scaffold for multifactorial diseases such as cancer-associated inflammation.

Ongoing clinical investigations are exploring the safety profile of 477854-01-6-based compounds. Preliminary data from Phase I trials indicate manageable toxicity, with dose-limiting effects primarily related to gastrointestinal disturbances. Researchers are particularly interested in its combination potential with immune checkpoint inhibitors, given its observed effects on tumor microenvironment modulation.

The structural simplicity of 2-(2,4-Difluoroanilino)-4H-3,1-benzoxazin-4-one belies its complex pharmacodynamics. Recent proteomics studies have identified off-target interactions with additional kinase family members, suggesting a broader spectrum of activity than initially anticipated. This polypharmacology profile may explain some of the compound's observed efficacy in resistant cancer models but also presents challenges for specificity optimization.

Future research directions for 477854-01-6 include the development of prodrug formulations to improve oral bioavailability and the exploration of its potential in non-oncological indications. The compound's unique chemical structure continues to serve as inspiration for the design of novel benzoxazinone-based therapeutics, with several analogs currently in preclinical pipelines across major pharmaceutical companies.